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Compound of Interest

Compound Name: 3-Methyl-4H-pyran-4-one

Cat. No.: B15370168 Get Quote

Maltol is a naturally occurring organic compound that is used primarily as a flavor enhancer. It

is a white crystalline powder with a characteristic sweet, caramel-like odor.

Quantitative Data Summary
The following table summarizes the key physical properties of 3-Hydroxy-2-methyl-4H-pyran-4-

one crystals.

Physical Property Value Units

Molecular Formula C6H6O3

Molecular Weight 126.11 g/mol

Melting Point 160-164 °C

Boiling Point 205 °C

Density 1.046 g/mL at 25 °C

Water Solubility 1.2 g/100 mL (25℃)[1]

Vapor Pressure 0.15 Pa at 24°C

Flash Point 127.3 °C[1]

Refractive Index n20/D 1.541
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Experimental Protocols
Detailed methodologies for determining the physical properties of organic crystals like Maltol

are crucial for reproducibility and accuracy in research and drug development.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A common and reliable

method is the capillary melting point determination.

Methodology:

Sample Preparation: A small amount of the crystalline 3-Hydroxy-2-methyl-4H-pyran-4-one is

finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used, which consists of a heated block

with a sample holder and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a controlled rate, typically 1-2 °C per minute, near the

expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded as the melting range. For pure substances, this range is typically narrow.

Sample Preparation Measurement Result

Finely powder the
 crystalline sample

Pack into a
 capillary tube

Place capillary in
 melting point apparatus

Heat at a controlled
 rate (1-2 °C/min)

Observe and record
 melting range Melting Point Range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Crystal Structure Determination by X-ray
Crystallography
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X-ray crystallography is a powerful technique to determine the precise arrangement of atoms

within a crystal.

Methodology:

Crystal Growth: High-quality single crystals of 3-Hydroxy-2-methyl-4H-pyran-4-one are

grown from a suitable solvent by slow evaporation.

Data Collection: A selected crystal is mounted on a goniometer and placed in an X-ray

diffractometer. The crystal is rotated while being irradiated with a monochromatic X-ray

beam. The diffraction pattern, consisting of a set of spots of varying intensity, is recorded on

a detector.

Structure Solution and Refinement: The diffraction data is processed to determine the unit

cell dimensions and space group. The positions of the atoms in the crystal lattice are

determined by solving the phase problem. The initial structural model is then refined to best

fit the experimental data.
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Workflow for X-ray Crystallography.

Due to the absence of specific signaling pathway information for 3-Methyl-4H-pyran-4-one or

even the well-studied Maltol in the initial search, a diagram for signaling pathways cannot be

provided at this time. Further research into the biological activities of these compounds would

be necessary to delineate any such pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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